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Compound of Interest

Compound Name: 6-(2-Formylphenyl)picolinic acid

CAS No.: 566198-43-4

Cat. No.: B6386666

Get Quote

Executive Summary
Target Molecule: 6-(2-Formylphenyl)picolinic acid CAS Registry Number: (Analogous

structures: 6-phenylpicolinic acid derivatives) Molecular Formula: C₁₃H₉NO₃ Core Application:

This molecule serves as a critical bifunctional ligand precursor (N,O-donor) for cyclometalated

iridium(III) and platinum(II) complexes used in OLEDs and photocatalysis.[1] The ortho-formyl

group provides a reactive handle for Schiff base condensation, allowing the construction of

tridentate (C^N^N or N^N^O) ligand systems.

Synthesis Strategy: The most reliable and scalable pathway involves a Suzuki-Miyaura Cross-

Coupling between a 6-halopicolinate ester and 2-formylphenylboronic acid, followed by a

controlled hydrolysis.[1] This guide prioritizes the Methyl Ester Route for scalability, with a tert-

Butyl Ester Route offered as a high-fidelity alternative for protecting the aldehyde functionality.

[1]

Retrosynthetic Analysis
The strategic disconnection focuses on the biaryl bond between the pyridine C6 position and

the phenyl ring. This approach leverages the high availability of 6-halopicolinic acid derivatives
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and avoids the harsh oxidation conditions often required to generate carboxylic acids or

aldehydes from alkyl precursors.[1]
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Figure 1: Retrosynthetic logic disconnecting the biaryl axis to reveal commercially available

coupling partners.

Primary Pathway: The Suzuki-Miyaura Protocol[1]
Phase 1: Precursor Preparation (Esterification)
While 6-bromopicolinic acid is commercially available, the free acid functionality can poison

palladium catalysts and reduce coupling efficiency.[1] Esterification is a mandatory activation

step.[1]

Reagents: 6-Bromopicolinic acid, Methanol (MeOH), Sulfuric Acid (H₂SO₄) or Thionyl

Chloride (SOCl₂).[1]

Mechanism: Fischer Esterification.[1]

Protocol:
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Dissolve 6-bromopicolinic acid (10.0 g, 49.5 mmol) in dry MeOH (100 mL).

Add conc.[1] H₂SO₄ (1.0 mL) dropwise at 0°C.

Reflux for 12 hours. Monitor by TLC (SiO₂, 20% EtOAc/Hexanes).

Concentrate in vacuo, neutralize with sat. NaHCO₃, and extract with DCM.

Yield: ~95% of Methyl 6-bromopicolinate as a white solid.[1]

Phase 2: Cross-Coupling (The Critical Step)
This step constructs the biaryl core. The aldehyde on the boronic acid is generally stable under

standard Suzuki conditions, provided the reaction time is optimized to prevent oxidation.

Reagents: Methyl 6-bromopicolinate (1.0 eq), 2-Formylphenylboronic acid (1.2 eq).[1]

Catalyst: Pd(PPh₃)₄ (5 mol%) or Pd(dppf)Cl₂·DCM (3 mol%).

Base: Na₂CO₃ (2.0 M aq) or K₃PO₄ (solid).

Solvent: 1,4-Dioxane or Toluene/EtOH (4:1).[1]

Experimental Protocol:

Degassing: In a Schlenk flask, combine Methyl 6-bromopicolinate (2.16 g, 10 mmol) and 2-

formylphenylboronic acid (1.80 g, 12 mmol) in 1,4-Dioxane (40 mL). Sparge with Argon for

15 minutes.

Catalyst Addition: Add Pd(PPh₃)₄ (578 mg, 0.5 mmol) and aqueous Na₂CO₃ (2.0 M, 10 mL).

Reaction: Heat to 90°C under Argon for 6–12 hours.

Checkpoint: Monitor the disappearance of the bromide. Prolonged heating may lead to

Cannizzaro disproportionation of the aldehyde.

Workup: Cool to RT. Dilute with water, extract with EtOAc (3x). Wash organics with brine, dry

over MgSO₄.
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Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Product:Methyl 6-(2-formylphenyl)picolinate.

Phase 3: Controlled Hydrolysis (Deprotection)
This is the most sensitive step. Strong bases can degrade the aldehyde. We utilize a mild

lithium hydroxide protocol at low temperature.[1]

Reagents: LiOH·H₂O (1.2 eq), THF/Water (3:1).

Conditions: 0°C to Room Temperature.

Experimental Protocol:

Dissolve the ester (1.0 eq) in THF/Water (3:1 v/v). Cool to 0°C.[1][2]

Add LiOH·H₂O (1.2 eq) in one portion.

Stir at 0°C for 1 hour, then allow to warm to RT. Monitor closely by LC-MS.

Acidification: Once hydrolysis is complete, cool back to 0°C. Carefully adjust pH to 3–4 using

1M HCl. Do not use conc. HCl to avoid acid-catalyzed degradation.[1]

Isolation: The product often precipitates. Filter and wash with cold water. If no precipitate,

extract with DCM/Isopropanol (3:1).

Final Product:6-(2-Formylphenyl)picolinic acid.
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Figure 2: Step-by-step reaction workflow from starting material to target acid.
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Critical Process Parameters (CPP) &
Troubleshooting

Parameter Specification Rationale

Inert Atmosphere Strict Argon/N₂

The aldehyde is prone to

oxidation to benzoic acid

derivatives in the presence of

Pd and O₂ at high temps.[1]

Base Selection Na₂CO₃ or K₃PO₄

Avoid strong hydroxide bases

(NaOH/KOH) during coupling

to prevent premature ester

hydrolysis or aldehyde side

reactions.

Hydrolysis pH pH 3.0 – 4.0

Picolinic acids are zwitterionic.

[1] Over-acidification (pH < 1)

protonates the pyridine

nitrogen, making extraction

difficult (water soluble).

Alternative Route t-Butyl Ester

If the aldehyde degrades

during LiOH hydrolysis, use t-

butyl 6-bromopicolinate.[1]

Hydrolysis is then achieved

with TFA/DCM (acidic),

preserving the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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